Cas no 108419-03-0 (Methyl 4-(hydroxy(phenyl)methyl)benzoate)

Methyl 4-(hydroxy(phenyl)methyl)benzoate Properties

Names and Identifiers

• Methyl 4-(hydroxy(phenyl)methyl)benzoate
• 4-(HYDROXY-PHENYL-METHYL)-BENZOIC ACID METHYL ESTER
• Benzoic acid,4-(hydroxyphenylmethyl)-, methyl ester
• Methyl 4-[hydroxy(phenyl)methyl]benzoate
• methyl 4-(alpha-hydroxybenzyl)benzoate
• 108475-89-4
• methyl 4-(a-hydroxybenzyl)benzoate
• D84214
• FT-0761374
• AC-20898
• methyl alpha-hydroxy-alpha-phenyl-p-toluate
• SCHEMBL866718
• 108419-03-0
• Methyl4-(hydroxy(phenyl)methyl)benzoate
• methyl 4-(-hydroxybenzyl)benzoate
• AKOS015966053
• CS-0150817
• 4-(Hydroxyl-phenyl-methyl)-benzoic acid methyl ester
• MFCD09032382
• AS-64443
• ZNBIZPXNJOMSFQ-UHFFFAOYSA-N
• 4-methoxycarbonylphenyl(phenyl)carbinol
• +Expand

• InChIKey： ZNBIZPXNJOMSFQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14O3/c1-18-15(17)13-9-7-12(8-10-13)14(16)11-5-3-2-4-6-11/h2-10,14,16H,1H3
• SMILES： OC(C1C=CC=CC=1)C1C=CC(C(OC)=O)=CC=1

Computed Properties

• Exact Mass: 242.09432
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 242.094294304g/mol
• Heavy Atom Count: 18
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 2.55490
• PSA: 46.53
• Refractive Index: 1.587
• Boiling Point: 397.781°C at 760 mmHg
• Flash Point: 168.748°C
• Density: 1.182